Cas no 1852709-17-1 (3-{[(1,1-dioxo-1λ?-thietan-3-yl)carbamoyl]amino}propanoic acid)

• Product Name: 3-{[(1,1-dioxo-1λ?-thietan-3-yl)carbamoyl]amino}propanoic acid
• CAS No: 1852709-17-1
• MF: C₇H₁₂N₂O₅S
• MW: 236.245580673218
• CID: 5201743
• Update Time: 2026-03-06

3-{[(1,1-dioxo-1λ?-thietan-3-yl)carbamoyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(1,1-Dioxidothietan-3-yl)ureido)propanoic acid
• 3-(3-(1,1-Dioxidothietan-3-yl)ureido)propanoicacid
• 3-[(1,1-Dioxothietan-3-yl)carbamoylamino]propanoic acid
• 3-{[(1,1-dioxo-1λ?-thietan-3-yl)carbamoyl]amino}propanoic acid

• Inchi： 1S/C7H12N2O5S/c10-6(11)1-2-8-7(12)9-5-3-15(13,14)4-5/h5H,1-4H2,(H,10,11)(H2,8,9,12)
• InChI Key： AJYJKBLKQVTZLV-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NC(NCCC(=O)O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: -1.9
• Topological Polar Surface Area: 121